Cas no 2092828-91-4 (2,1-Benzisothiazol-3(1H)-one, 7-bromo-)

2,1-Benzisothiazol-3(1H)-one, 7-bromo- is a brominated derivative of benzisothiazolone, a heterocyclic compound with notable applications in organic synthesis and industrial biocides. The presence of the bromine substituent at the 7-position enhances its reactivity, making it a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its benzisothiazolone core contributes to antimicrobial properties, particularly in material preservation. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic processes. Its structural features allow for selective functionalization, facilitating further derivatization for tailored applications. This compound is suited for research and industrial use where precise molecular modifications are required.
2,1-Benzisothiazol-3(1H)-one, 7-bromo- structure
2092828-91-4 structure
Product Name:2,1-Benzisothiazol-3(1H)-one, 7-bromo-
CAS No:2092828-91-4
MF:C7H4BrNOS
MW:230.08175945282
CID:5266833
Update Time:2025-06-13

2,1-Benzisothiazol-3(1H)-one, 7-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisothiazol-3(1H)-one, 7-bromo-
    • Inchi: 1S/C7H4BrNOS/c8-5-3-1-2-4-6(5)9-11-7(4)10/h1-3,9H
    • InChI Key: USLCFMDUDUXKSP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC=C2Br)C(=O)S1

2,1-Benzisothiazol-3(1H)-one, 7-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-362458-1.0g
7-bromo-1,3-dihydro-2,1-benzothiazol-3-one
2092828-91-4
1.0g
$0.0 2023-03-07

Additional information on 2,1-Benzisothiazol-3(1H)-one, 7-bromo-

Recent Advances in the Study of 2,1-Benzisothiazol-3(1H)-one, 7-bromo- (CAS: 2092828-91-4)

The compound 2,1-Benzisothiazol-3(1H)-one, 7-bromo- (CAS: 2092828-91-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzisothiazolone core and bromo substitution at the 7-position, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of antimicrobial and anticancer therapies.

One of the key findings in recent literature is the compound's ability to inhibit specific enzymatic pathways involved in bacterial resistance. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,1-Benzisothiazol-3(1H)-one, 7-bromo- acts as a potent inhibitor of beta-lactamase enzymes, which are often responsible for antibiotic resistance in pathogenic bacteria. The study utilized X-ray crystallography to elucidate the binding mechanism, revealing that the bromo-substituted benzisothiazolone moiety interacts with key residues in the enzyme's active site, thereby disrupting its function.

In addition to its antimicrobial properties, recent research has also highlighted the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 2,1-Benzisothiazol-3(1H)-one, 7-bromo- exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated oxidative stress pathways. The study employed a combination of in vitro assays and computational modeling to identify the compound's mechanism of action, which appears to involve the generation of reactive oxygen species (ROS) and subsequent induction of apoptosis.

Another notable advancement is the development of novel synthetic routes for 2,1-Benzisothiazol-3(1H)-one, 7-bromo-. A 2023 paper in Organic Letters described a streamlined, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This innovation not only improves the accessibility of the compound for further research but also opens doors for the creation of derivatives with enhanced pharmacological properties.

Despite these promising developments, challenges remain in the clinical translation of 2,1-Benzisothiazol-3(1H)-one, 7-bromo-. Pharmacokinetic studies indicate that the compound has limited bioavailability, which may necessitate the development of prodrug formulations or targeted delivery systems. Ongoing research is focused on addressing these limitations while exploring additional therapeutic applications, such as its potential use in neurodegenerative diseases.

In conclusion, 2,1-Benzisothiazol-3(1H)-one, 7-bromo- (CAS: 2092828-91-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject for further investigation. As research continues to uncover its full potential, this compound may pave the way for novel therapeutic strategies in addressing some of the most pressing medical challenges of our time.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen